Cas no 50905-02-7 ( )

• Product Name: &nbsp
• CAS No: 50905-02-7
• MF: C₂₂H₄₀N₂O₂
• MW: 364.56520652771
• CID: 934451
• Update Time: 2024-06-13

  Chemical and Physical Properties

Names and Identifiers

• N',N'-dicyclohexyldecanediamide
• AG-F-71580
• CTK4J3329
• N,N'-Dicyclohexyldecandiamid
• N,N-DICYCLOHEXYLDECANEDIAMIDE
• Decanediamide, N1,N10-dicyclohexyl-
•  

• Inchi： 1S/C22H40N2O2/c25-21(23-19-13-7-5-8-14-19)17-11-3-1-2-4-12-18-22(26)24-20-15-9-6-10-16-20/h19-20H,1-18H2,(H,23,25)(H,24,26)
• InChI Key： CGIXSLUETKYERU-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CCCCCCCCC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 364.3092
• Monoisotopic Mass: 364.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1
• Boiling Point: 597°C at 760 mmHg
• Flash Point: 180.4°C
• Refractive Index: 1.503
• PSA: 58.2
• LogP: 5.78680
• pka: 15.81±0.20(Predicted)